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A Comparative In Vitro Study on the Solubility of
Luting Cements
An Objective Analysis of Material Stability in Aqueous Environments

The longevity and success of indirect dental restorations are critically dependent on the

properties of the luting cement used. One of the most crucial factors influencing the long-term

performance of these cements is their solubility in the oral environment.[1][2] Luting cements

are in constant contact with saliva and other oral fluids, and their dissolution can lead to

marginal gaps, microleakage, secondary caries, and eventual restoration failure.[3] This guide

provides a comparative analysis of the in vitro solubility of different categories of luting

cements, supported by experimental data, to aid researchers, scientists, and drug development

professionals in material selection and development.

Summary of Quantitative Solubility Data
The following table summarizes the solubility of various luting cements as determined by in

vitro studies. The data is presented to facilitate a direct comparison of their performance under

different environmental conditions.
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Cement
Type

Brand/Prod
uct Name(s)

Immersion
Medium

Immersion
Duration

Mean
Solubility
(µg/mm³)

Key
Findings

Zinc

Phosphate

Elite Cement

100 (GC),

Zinc

Phosphate

(Generic)

Artificial

Saliva (pH 7),

Artificial

Saliva (pH 5),

Distilled

Water

7 days, 28

days

Highest

among all

tested

cements,

especially in

acidic

conditions.[1]

[2]

Showed

significantly

greater

solubility in

acidic

artificial

saliva (pH 5)

compared to

neutral pH.[1]

Glass

Ionomer (GI)

Fuji I (GC),

GC GIC,

Cavex,

Meron

Artificial

Saliva (pH 7),

Artificial

Saliva (pH 5),

Distilled

Water

28 days, 30

days

Higher

solubility than

resin

cements, with

variability

among

brands.[4][5]

Solubility was

significantly

higher in

Cavex

followed by

GC Fuji1.

Meron

showed the

lowest water

sorption and

lower water

solubility

among the

tested GIs.[5]

Resin-

Modified

Glass

Ionomer

(RMGI)

RelyX Lute 2,

GC Fuji Plus

Distilled

Water,

Artificial

Saliva (pH

7.4), Acidic

Solution (pH

3.0)

28 days Lower

solubility than

conventional

GI cements,

but higher

than pure

resin

cements.[2]

[6]

Exhibited

statistically

significantly

higher

solubility

compared to

resin

cements in

distilled water
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and at an

acidic pH.[2]

Resin

Cement

Panavia 21

(Kuraray), All-

Bond C&B

(Bisco),

Super-Bond

C&B (Sun-

Medical),

RelyX U-200

Lactic Acid

(pH 4.0),

Distilled

Water,

Artificial

Saliva (pH 7),

Artificial

Saliva (pH 5)

7 days, 30

days

Markedly less

soluble than

conventional

luting agents.

[1][2][4]

Demonstrate

d the lowest

solubility

across all pH

values and

storage

periods.[2]

Polyacid-

Modified

Resin

Cement

(Compomer)

Principle

(Dentsply)
Water

Up to 8

minutes

Showed the

lowest mean

loss of

substance at

all immersion

times in an

early

exposure to

water study.

[7]

Polycarboxyl

ate Cement

HY-Bond

Carbo-plus

Cement

(Shofu), Poly-

F (Dentsply)

Lactic Acid

(pH 4.0),

Distilled

Water

30 days

Solubility was

higher than

resin

cements.[4]

Experimental Protocols
The in vitro solubility of luting cements is typically determined following a modified version of

the ADA specification or ISO 4049 standard for dental materials.[2][4][8] The general

methodology involves the following steps:

1. Specimen Preparation:
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Disk-shaped specimens of the luting cements are prepared using standardized molds (e.g.,

Teflon molds) to ensure uniform dimensions.[2]

The cements are mixed according to the manufacturer's instructions and placed into the

molds.[7]

For light-cured or dual-cured resins, the specimens are polymerized using a dental curing

light.

The prepared specimens are then stored in a desiccator containing silica gel at a controlled

temperature (e.g., 37°C) for a specified period (e.g., 22 hours) to achieve a constant initial

mass (m1).[2]

2. Immersion:

The weighed specimens are immersed in a specific volume of an immersion medium.

Common media include distilled water, artificial saliva with varying pH levels (e.g., pH 5 and

7), or acidic solutions like lactic acid.[1][4]

The immersion is carried out for a predetermined period, which can range from 24 hours to

several weeks, at a constant temperature, typically 37°C to simulate oral conditions.[2]

3. Final Mass Determination:

After the immersion period, the specimens are removed from the solution, washed with

distilled water, and dried to a constant mass (m3) in a desiccator.[2]

4. Calculation of Solubility:

The solubility (Wsl) is calculated as the loss of mass per unit volume using the following

formula:

Wsl = (m1 - m3) / V

Where:

m1 is the initial constant mass of the specimen.
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m3 is the final constant mass of the specimen after immersion and drying.

V is the volume of the specimen.[2]

Experimental Workflow Diagram
Caption: Experimental workflow for determining luting cement solubility.

Conclusion
The in vitro solubility of luting cements is a critical parameter that significantly influences their

clinical performance. Based on the reviewed studies, resin cements consistently demonstrate

the lowest solubility, making them a highly stable option for luting permanent restorations.[1][2]

[4] Resin-modified glass ionomer cements offer an intermediate level of solubility, while

traditional cements like zinc phosphate and glass ionomers exhibit higher solubility, particularly

in acidic environments.[1][2] The choice of luting cement should, therefore, be carefully

considered based on the clinical situation, the type of restoration, and the patient's oral

environment. This comparative guide provides essential data to inform this decision-making

process for researchers and professionals in the dental field.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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